Cas no 2034311-62-9 (5-(1-((1-isopropyl-1H-imidazol-4-yl)sulfonyl)piperidin-4-yl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine)

• Product Name: 5-(1-((1-isopropyl-1H-imidazol-4-yl)sulfonyl)piperidin-4-yl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine
• CAS No: 2034311-62-9
• MF: C₁₈H₂₆N₄O₂S₂
• MW: 394.554641246796
• CID: 5377448
• PubChem ID: 91625197
• Update Time: 2025-07-01

5-(1-((1-isopropyl-1H-imidazol-4-yl)sulfonyl)piperidin-4-yl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine Chemical and Physical Properties

Names and Identifiers

• AKOS025316856
• 1-{[1-(propan-2-yl)-1H-imidazol-4-yl]sulfonyl}-4-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}piperidine
• 2034311-62-9
• 5-[1-(1-propan-2-ylimidazol-4-yl)sulfonylpiperidin-4-yl]-6,7-dihydro-4H-thieno[3,2-c]pyridine
• 5-(1-((1-isopropyl-1H-imidazol-4-yl)sulfonyl)piperidin-4-yl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine
• F6473-1500

• Inchi： 1S/C18H26N4O2S2/c1-14(2)21-12-18(19-13-21)26(23,24)22-8-3-16(4-9-22)20-7-5-17-15(11-20)6-10-25-17/h6,10,12-14,16H,3-5,7-9,11H2,1-2H3
• InChI Key： QWTHGDYXTNDDCE-UHFFFAOYSA-N
• SMILES： S(C1=CN(C=N1)C(C)C)(N1CCC(CC1)N1CC2C=CSC=2CC1)(=O)=O

Computed Properties

• Exact Mass: 394.14971843g/mol
• Monoisotopic Mass: 394.14971843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 95.1Ų

Additional information on 5-(1-((1-isopropyl-1H-imidazol-4-yl)sulfonyl)piperidin-4-yl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine

5-(1-((1-isopropyl-1H-imidazol-4-yl)sulfonyl)piperidin-4-yl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine

The compound 5-(1-((1-isopropyl-1H-imidazol-4-yl)sulfonyl)piperidin-4-yl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine, with CAS No. 2034311-62-9, is a highly specialized organic molecule with significant potential in the field of pharmaceutical research and development. This compound is characterized by its complex structure, which includes a piperidine ring system substituted with a sulfonyl group and a thienopyridine moiety. The integration of these structural elements contributes to its unique pharmacological properties and makes it a subject of interest for researchers in drug discovery.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitutions and cyclizations. The presence of the imidazole ring within the molecule adds to its stability and enhances its ability to interact with biological targets. Recent studies have highlighted the potential of this compound as a modulator of certain ion channels and receptors, which could be pivotal in the treatment of neurological disorders such as epilepsy and chronic pain.

One of the most notable features of this compound is its ability to exhibit selective binding to specific protein targets. This selectivity is crucial in drug development as it minimizes off-target effects and enhances therapeutic efficacy. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking studies to elucidate the binding mechanisms of this compound with its target proteins. These studies have provided valuable insights into the structural determinants that govern its interaction with biological systems.

In terms of pharmacokinetics, this compound demonstrates favorable absorption and bioavailability profiles in preclinical models. Its ability to penetrate cellular membranes efficiently suggests that it could be effective in treating conditions where drug delivery to specific tissues is critical. Additionally, preliminary toxicity studies indicate that this compound has a relatively low toxicity profile at therapeutic doses, making it a promising candidate for further clinical evaluation.

The application of this compound extends beyond traditional pharmaceutical research. Its unique chemical structure has also been explored in the development of advanced materials and sensors. For instance, the sulfur-containing groups within the molecule can be utilized in creating responsive materials that exhibit changes in physical properties under specific stimuli.

Recent advancements in computational chemistry have enabled researchers to predict the potential off-target effects of this compound more accurately. By leveraging machine learning algorithms and large-scale databases, scientists can identify potential adverse interactions before initiating expensive clinical trials. This approach not only accelerates drug discovery but also enhances the safety profile of candidate molecules like this one.

In conclusion, the compound 5-(1-((1-isopropyl-1H-imidazol-4-yl)sulfonyl)piperidin-4-yl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine represents a significant advancement in chemical synthesis and drug design. Its versatile structure and promising pharmacological properties make it a valuable asset in both academic research and industrial applications. As research continues to uncover new insights into its mechanisms and applications, this compound is poised to play a pivotal role in shaping future therapeutic interventions.